Cas no 1261484-99-4 (2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261484-99-4
• MF: C₁₃H₆F₇NO
• MW: 325.181667804718
• CID: 4924401
• Update Time: 2025-10-29

2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F7NO/c14-11-5-8(9(6-21-11)12(15,16)17)7-3-1-2-4-10(7)22-13(18,19)20/h1-6H
• InChI Key： WWAOGYXLQRREGX-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1C1C=CC=CC=1OC(F)(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

Introduction to 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261484-99-4)

2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service Number (CAS No. 1261484-99-4), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorinated substituents, including a trifluoromethyl group and a trifluoromethoxy moiety, imparts unique electronic and steric properties to the molecule, making it a promising candidate for various biochemical applications.

The structural configuration of 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is meticulously designed to optimize its interaction with biological targets. The fluoro atom at the 2-position of the pyridine ring enhances lipophilicity while influencing metabolic stability, a critical factor in drug design. Additionally, the trifluoromethoxy group at the 4-position and the trifluoromethyl group at the 5-position contribute to electron-withdrawing effects, which can modulate receptor binding affinity and selectivity. These features make the compound an attractive scaffold for developing novel therapeutic agents.

In recent years, fluorinated pyridines have emerged as pivotal components in medicinal chemistry due to their ability to improve pharmacokinetic profiles and enhance biological activity. The incorporation of fluorine atoms into drug molecules often leads to increased metabolic stability, reduced susceptibility to degradation by enzymes, and improved binding affinity to biological targets. For instance, studies have demonstrated that fluorine substitution can alter hydrophobicity and electronic properties, thereby fine-tuning the pharmacological behavior of a compound.

Current research in the field of 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine has focused on its potential applications in oncology and anti-inflammatory therapies. Preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors involved in cancer progression. The specific interactions between the fluorinated substituents and target proteins are being extensively investigated to elucidate mechanisms of action. Furthermore, its structural analogs are being explored for their efficacy in modulating inflammatory pathways, making it a valuable candidate for treating chronic inflammatory diseases.

The synthesis of 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine involves multi-step organic transformations, including nucleophilic substitution reactions, cross-coupling reactions, and functional group modifications. Advanced synthetic methodologies such as palladium-catalyzed coupling reactions have been employed to construct the complex aromatic core efficiently. The use of fluorinating agents ensures the precise introduction of fluorine atoms into the desired positions, maintaining high regioselectivity throughout the synthesis process.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine with biological targets. These studies provide insights into how structural modifications can enhance binding affinity and selectivity. For example, computational analysis has revealed that subtle changes in the positioning of fluorinated groups can significantly alter binding affinities within enzyme active sites. Such findings guide experimental efforts toward optimizing lead compounds for therapeutic applications.

The pharmaceutical industry has shown keen interest in developing novel fluorinated pyridines due to their versatility and potential therapeutic benefits. Several companies are currently engaged in synthesizing and evaluating derivatives of 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine for preclinical development. These efforts aim to identify compounds with improved pharmacokinetic profiles and enhanced therapeutic efficacy. Collaborative research between academia and industry is fostering innovation in this area, leading to faster translation of laboratory discoveries into clinical candidates.

The environmental impact of fluorinated compounds is also a subject of growing concern. While these molecules offer significant advantages in drug design, their persistence in ecosystems necessitates careful consideration during development and disposal processes. Regulatory agencies are increasingly scrutinizing the environmental fate of fluorinated drugs, emphasizing the need for sustainable practices in pharmaceutical manufacturing. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce environmental footprints.

In conclusion,2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261484-99-4) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of fluorinated substituents makes it a versatile scaffold for exploring new pharmacological targets across various disease areas. As research progresses, this compound is expected to contribute significantly to advancements in medicinal chemistry and drug discovery.